Cas no 156-86-5 (Homoarginine)

• Product Name: Homoarginine
• CAS No: 156-86-5
• MF: C₇H₁₆N₄O₂
• MW: 188.227540969849
• MDL: MFCD00760906
• CID: 36643
• PubChem ID: 9085
• Update Time: 2025-05-19

Homoarginine Chemical and Physical Properties

Names and Identifiers

• L-Homoarginine
• H-HomoArg-OH
• H-HOARG-OH
• Homoarginine
• L-HOMEARGININE
• (S)-2-Amino-6-guanidinohexanoic acid
• H-HAR-OH
• H-HOMOARGININE
• Homo-L-arginine
• l-lysin
• N6-Amidino-L-lysine
• N6-Carbamimidoyl-L-lysin
• N6-carbamimidoyl-L-lysine
• Lysine,N6-amidino- (6CI)
• Lysine, N6-amidino-, L- (8CI)
• N6-(Aminoiminomethyl)-L-lysine
• NSC 27429
• NSC88868
• C01924
• L-HomoArg-OH
• L-N(sup 6)-Amidinolysine
• n6-amidino-lysine
• L-Lysine, N(sup 6)-(aminoiminomethyl)-
• LYSINE, N(sup 6)-AMIDINO-, L-
• JF751CK38I
• QUOGESRFPZDMMT-YFKPBYRVSA-N
• L-Lysine, N6-(aminoiminomethyl)- (9CI)
• L-N(6)-amidinolysine
• l-n(sup6)-amidinolysine
• HRG
• N~6~-Ca
• (S)-2-Amino-6-guanidinohexanoic acid (H-L-hArg-OH)
• A809778
• CHEMBL589752
• N~6~-carbamimidoyl-L-lysine
• DB03974
• L-Lysine, N(6)-(aminoiminomethyl)-
• NSC-88868
• s6109
• LYSINE, N6-AMIDINO-
• Q-201303
• Q57828472
• MFCD00237108
• (2S)-2-amino-6-carbamimidamidohexanoic acid
• BDBM50309588
• 156-86-5
• (2S)-2-amino-6-(diaminomethylideneamino)hexanoic acid
• AKOS015894481
• bmse000745
• NS00068514
• L-Lysine, N6-(aminoiminomethyl)-
• N~6~-Carbamimidoyllysine
• DTXSID70926980
• HY-W008385
• DS-15039
• CHEBI:27747
• LYSINE, N6-AMIDINO-, L-
• 13094-78-5
• SCHEMBL43287
• AMY22584
• AKOS006282043
• CS-W008385
• UNII-JF751CK38I
• SCHEMBL21802133
• NSC-27429
• Homoarginine, L-
• AC2507

• MDL： MFCD00760906
• Inchi： 1S/C7H16N4O2/c8-5(6(12)13)3-1-2-4-11-7(9)10/h5H,1-4,8H2,(H,12,13)(H4,9,10,11)/t5-/m0/s1
• InChI Key： QUOGESRFPZDMMT-YFKPBYRVSA-N
• SMILES： OC([C@H](CCCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 188.12700
• Monoisotopic Mass: 188.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 128

Experimental Properties

• Density: 1.3900
• Boiling Point: 414.1℃ at 760 mmHg
• PSA: 125.22000
• LogP: 0.94290

Homoarginine Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Safety Instruction： S36/37/39; S60; S61; S36
• RTECS：AG3500000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R50/53
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Homoarginine

Professional Introduction to Homoarginine (CAS No. 156-86-5)

Homoarginine, a naturally occurring amino acid derivative, is widely recognized for its significant role in various biological processes. With the chemical formula C₅H₁₂N₄O₂ and the CAS number 156-86-5, this compound has garnered considerable attention in the field of pharmaceutical research and development. Its unique structure, characterized by a guanidino group and an amino acid backbone, imparts distinct biochemical properties that make it a valuable candidate for therapeutic applications.

The importance of Homoarginine in biological systems cannot be overstated. It serves as a critical regulator of vascular tone, nitric oxide (NO) production, and immune function. Recent studies have highlighted its multifaceted roles in maintaining cardiovascular health, modulating inflammatory responses, and even influencing neuroprotective mechanisms. The compound's ability to enhance NO bioavailability has been particularly well-documented, making it a promising agent in the management of conditions associated with endothelial dysfunction.

One of the most compelling aspects of Homoarginine is its involvement in the L-arginine-nitric oxide pathway. This pathway is essential for the synthesis of NO, a potent vasodilator that plays a crucial role in regulating blood pressure and preventing thrombus formation. Research has demonstrated that supplemental administration of Homoarginine can significantly improve NO production in patients with cardiovascular diseases, thereby reducing the risk of adverse events such as myocardial infarction and stroke.

In addition to its cardiovascular benefits, Homoarginine has shown promise in the treatment of chronic inflammatory conditions. Studies indicate that it can suppress the production of pro-inflammatory cytokines while enhancing anti-inflammatory pathways. This dual action makes it an attractive therapeutic option for disorders such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate immune cell function suggests potential applications in immunomodulatory therapies.

The pharmacokinetic profile of Homoarginine is another area of active investigation. Unlike L-arginine, which can be rapidly metabolized by arginase enzymes, Homoarginine exhibits higher bioavailability and longer half-life. This characteristic allows for more sustained therapeutic effects, reducing the need for frequent dosing. Recent clinical trials have reported favorable safety profiles when Homoarginine is administered orally or intravenously, with minimal side effects observed at therapeutic doses.

The potential applications of Homoarginine extend beyond cardiovascular and inflammatory diseases. Emerging research suggests that it may play a role in neuroprotection, particularly in conditions associated with oxidative stress and neuroinflammation. Animal models have shown that supplemental Homoarginine can attenuate neuronal damage following ischemic insults and slow the progression of neurodegenerative disorders such as Alzheimer's disease. These findings have opened new avenues for therapeutic intervention in neurological conditions.

The synthesis and characterization of Homoarginine (CAS No. 156-86-5) have also seen significant advancements in recent years. Modern synthetic methods have enabled the production of high-purity forms of this compound, which are essential for rigorous preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been instrumental in confirming the structural integrity and purity of synthesized samples.

The regulatory landscape for Homoarginine-based therapies is evolving rapidly as evidence mounts supporting its efficacy and safety. Regulatory agencies are increasingly recognizing the potential of this compound as a viable treatment option for various medical conditions. Several clinical trials are currently underway to evaluate its efficacy in diverse patient populations, with preliminary results indicating promising outcomes.

In conclusion, Homoarginine, with its CAS number 156-86-5, represents a compelling therapeutic agent with broad applications across multiple medical disciplines. Its unique biochemical properties, coupled with emerging research findings, position it as a key player in future healthcare interventions. As our understanding of its mechanisms of action continues to grow, so too will its potential to improve patient outcomes worldwide.